Cas no 58370-64-2 (1(2H)-Phthalazinone, 4-(4-amino-3-nitrophenyl)-)

1(2H)-Phthalazinone, 4-(4-amino-3-nitrophenyl)- is a versatile organic compound with significant applications in synthetic chemistry. It serves as a valuable intermediate for the synthesis of various pharmaceuticals and agrochemicals. The compound's unique structural features contribute to its stability and reactivity, making it an essential building block in complex organic synthesis. Its ability to form stable conjugated systems further enhances its utility in the development of novel compounds.

1(2H)-Phthalazinone, 4-(4-amino-3-nitrophenyl)- structure

58370-64-2 structure

Product Name:1(2H)-Phthalazinone, 4-(4-amino-3-nitrophenyl)-

CAS No:58370-64-2

MF:C₁₄H₁₀N₄O₃

MW:282.254202365875

CID:342305

PubChem ID:3099471

Update Time:2025-07-14

1(2H)-Phthalazinone, 4-(4-amino-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Phthalazinone, 4-(4-amino-3-nitrophenyl)-
- 4-(4-amino-3-nitrophenyl)-2H-phthalazin-1-one
- SCHEMBL18249789
- 4-(4-Amino-3-nitro-phenyl)-2H-phthalazin-1-one
- DTXSID50389211
- AKOS000538688
- CS-0331709
- 1-Phthalazinol, 4-(4-amino-3-nitrophenyl)-
- SR-01000391719
- AKOS005620263
- SR-01000391719-1
- 58370-64-2
- MLS000068621
- SMR000122937
- ST085202
- 4-(4-amino-3-nitrophenyl)-1,2-dihydrophthalazin-1-one
- Oprea1_062298
- 4-(4-amino-3-nitrophenyl)phthalazin-1-ol
- Inchi： 1S/C14H10N4O3/c15-11-6-5-8(7-12(11)18(20)21)13-9-3-1-2-4-10(9)14(19)17-16-13/h1-7H,15H2,(H,17,19)
- InChI Key： AOALQZIZSREBQY-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=C(C=2)[N+](=O)[O-])N)=NN1

Computed Properties

Exact Mass: 282.0754
Monoisotopic Mass: 282.07529019g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 473
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 113Å²

Experimental Properties

PSA: 110.62

1(2H)-Phthalazinone, 4-(4-amino-3-nitrophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402379-500mg	4-(4-Amino-3-nitrophenyl)phthalazin-1-ol	58370-64-2	98%	500mg	￥4438.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402379-1g	4-(4-Amino-3-nitrophenyl)phthalazin-1-ol	58370-64-2	98%	1g	￥6216.00	2024-05-07
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402379-5g	4-(4-Amino-3-nitrophenyl)phthalazin-1-ol	58370-64-2	98%	5g	￥15533.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402379-10g	4-(4-Amino-3-nitrophenyl)phthalazin-1-ol	58370-64-2	98%	10g	￥27363.00	2024-05-07